Cas no 1753-19-1 (5-Bromobenzoc1,2,5selenadiazole)

• Product Name: 5-Bromobenzoc1,2,5selenadiazole
• CAS No: 1753-19-1
• MF: C₆H₃BrN₂Se
• MW: 261.965419054031
• CID: 1038174
• PubChem ID: 10491681
• Update Time: 2025-11-06

5-Bromobenzoc1,2,5selenadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[c][1,2,5]selenadiazole
• 5-Bromobenzo[c][1,2,5]selediazole
• 2,1,3-Benzoselenadiazole,5-bromo
• 5-Brom-2,1,3-benzoselenadiazol
• 5-Brom-benzo-2,1,3-selenadiazol
• 1753-19-1
• 5-bromobenzo-2,1,3-selenadiazole
• AKOS016007817
• 5-BROMO-2,1,3-BENZOSELENADIAZOLE
• A881587
• 2,1,3-Benzoselenadiazole, 5-bromo-
• DTXSID90440830
• 5-Bromobenzoc1,2,5selenadiazole

• MDL： MFCD19689613
• Inchi： 1S/C6H3BrN2Se/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H
• InChI Key： JQCDKWFTMZTQCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=N[Se]N=2

Computed Properties

• Exact Mass: 261.86400
• Monoisotopic Mass: 261.86448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 1.44930

Additional information on 5-Bromobenzoc1,2,5selenadiazole

Introduction to 5-Bromobenzoc1,2,5selenadiazole (CAS No. 1753-19-1)

5-Bromobenzoc1,2,5selenadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1753-19-1, is a significant heterocyclic compound that has garnered considerable attention in the field of medicinal chemistry and materials science. This compound belongs to the benzocelenadiazole class, characterized by a selenium-containing fused ring system, which imparts unique electronic and steric properties. The presence of a bromine substituent at the para position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 5-Bromobenzoc1,2,5selenadiazole consists of a benzene ring fused with a selenadiazole moiety. The selenadiazole ring is composed of two nitrogen atoms and one selenium atom in an aromatic arrangement. This unique structural framework endows the compound with distinct chemical behavior, including potential applications as a building block for more complex molecules. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of diverse pharmacophores.

In recent years, there has been growing interest in selenium-containing heterocycles due to their broad spectrum of biological activities. Selenium is known to exhibit antioxidant properties and has been implicated in various enzymatic processes. Compounds like 5-Bromobenzoc1,2,5selenadiazole have been explored for their potential roles in modulating biological pathways associated with inflammation, oxidative stress, and cancer. The benzocelenadiazole scaffold has shown promise in inhibiting certain kinases and enzymes that are overexpressed in tumor cells, making it a promising candidate for oncology research.

One of the most compelling aspects of 5-Bromobenzoc1,2,5selenadiazole is its versatility in synthetic applications. The bromine substituent allows for easy introduction of other functional groups, enabling the creation of libraries of derivatives for high-throughput screening. Researchers have leveraged this compound to develop novel inhibitors targeting specific disease-related proteins. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that disrupt protein-protein interactions involved in viral replication and bacterial resistance.

The pharmacological profile of 5-Bromobenzoc1,2,5selenadiazole has been investigated through both computational and experimental approaches. Molecular modeling studies have predicted its binding affinity to various receptors and enzymes, providing insights into potential mechanisms of action. Experimental validation through enzyme assays and cell-based assays has corroborated these predictions, highlighting its efficacy as an inhibitor. Additionally, the compound's ability to cross the blood-brain barrier has been explored in preclinical models, suggesting its potential for treating neurological disorders.

The synthesis of 5-Bromobenzoc1,2,5selenadiazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of bromobenzoyl chloride with selenourea under controlled conditions. Advances in catalytic systems have enabled more efficient and sustainable synthetic methodologies. For example, palladium-catalyzed reactions have been employed to streamline the introduction of bromine at specific positions on the benzene ring without generating unwanted byproducts.

The spectroscopic and analytical characterization of 5-Bromobenzoc1,2,5selenadiazole is crucial for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to elucidate its structure. High-resolution NMR provides detailed information about proton and carbon environments within the molecule, while MS confirms molecular weight and fragmentation patterns consistent with its proposed structure.

In conclusion,5-Bromobenzoc1,2,5selenadiazole (CAS No. 1753-19-1) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features combined with its reactivity make it an indispensable tool for chemists developing new drugs targeting various diseases. As research continues to uncover novel biological functions associated with selenium-containing heterocycles,5-Bromobenzoc1,2,5selenadiazole is poised to play an increasingly important role in advancing therapeutic strategies.